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Executive Summary
N-[3-(aminomethyl)phenyl]methanesulfonamide is a versatile chemical intermediate

primarily utilized in the synthesis of bioactive molecules for pharmaceutical and biochemical

research.[1][2] While not typically employed as a standalone bioactive agent, its structural

features make it a valuable building block in the development of targeted therapeutic agents

and chemical probes. This guide provides an in-depth overview of its principal application in the

synthesis of Factor Xa inhibitors, key enzymes in the blood coagulation cascade. The

document will detail its chemical properties, a representative synthetic workflow for its use, and

the biochemical context of its synthetic targets.

Chemical Properties of N-[3-
(aminomethyl)phenyl]methanesulfonamide
A clear understanding of the physicochemical properties of N-[3-
(aminomethyl)phenyl]methanesulfonamide is essential for its application in chemical

synthesis. The following table summarizes its key chemical data.
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Property Value

CAS Number 114100-09-3

Molecular Formula C₈H₁₂N₂O₂S

Molecular Weight 200.26 g/mol

IUPAC Name N-[3-(aminomethyl)phenyl]methanesulfonamide

Physical Form Off-White Solid

Purity Typically ≥96%

Core Application: Synthesis of Factor Xa Inhibitors
The primary documented use of N-[3-(aminomethyl)phenyl]methanesulfonamide in

biochemical and pharmaceutical research is as a key intermediate in the synthesis of Factor Xa

inhibitors.[3] Factor Xa is a critical enzyme in the coagulation cascade, responsible for the

conversion of prothrombin to thrombin, which in turn leads to the formation of fibrin clots.[4][5]

Inhibition of Factor Xa is a major therapeutic strategy for the prevention and treatment of

thromboembolic disorders.[6]

The Coagulation Cascade and the Role of Factor Xa
The coagulation cascade is a series of enzymatic reactions that results in the formation of a

blood clot. It is traditionally divided into the intrinsic and extrinsic pathways, which converge at

the activation of Factor X. Activated Factor X (Factor Xa) then plays a pivotal role in the

common pathway. The diagram below illustrates the central position of Factor Xa in this critical

biological process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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